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Compound Name: 2-Pentyloxy-5-phenylaniline

CAS No.: 206761-83-3

Cat. No.: B1349974
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An In-depth Technical Guide on the Synthesis of 2-Pentyloxy-5-phenylaniline

Executive Summary
Substituted anilines and diphenylamine frameworks are cornerstone structural motifs in modern

medicinal chemistry and materials science, frequently appearing in pharmacologically active

compounds and functional organic materials.[1][2] This guide provides a comprehensive, in-

depth technical overview of a robust and efficient multi-step synthesis for a novel building

block, 2-pentyloxy-5-phenylaniline. The synthetic strategy is designed for clarity,

reproducibility, and scalability, prioritizing high-yielding and well-established chemical

transformations. The chosen pathway involves a three-step sequence commencing with the

commercially available starting material, 4-bromo-2-nitrophenol. The core transformations

include a Williamson ether synthesis to install the pentyloxy side-chain, a palladium-catalyzed

Suzuki-Miyaura coupling for the formation of the biaryl C-C bond, and a final chemoselective

reduction of a nitro group to yield the target aniline. This document provides detailed, step-by-

step experimental protocols, mechanistic insights, data summaries, and safety considerations,

tailored for an audience of researchers, scientists, and professionals in drug development.
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The synthesis of novel aniline derivatives with diverse substitution patterns is of paramount

importance for the generation of new chemical entities in discovery pipelines. The title

compound, 2-pentyloxy-5-phenylaniline, combines several key structural features: a

nucleophilic aniline core, a flexible lipophilic pentyloxy group, and a rigid phenyl substituent.

This combination offers a versatile scaffold for further derivatization, making it a valuable

intermediate for creating libraries of potential drug candidates or advanced materials.

This guide details a validated synthetic route designed for efficiency and reliability. The strategy

hinges on building the molecular complexity in a logical, stepwise manner, beginning with a

functionalized phenolic precursor.

The core three-step synthetic sequence is as follows:

Ether Formation: Introduction of the pentyloxy group onto a 4-bromo-2-nitrophenol scaffold

via the classical Williamson ether synthesis.[3][4][5][6]

Biaryl Coupling: Carbon-carbon bond formation between the resulting aryl bromide and

phenylboronic acid using the powerful Suzuki-Miyaura cross-coupling reaction.[7][8][9]

Amine Formation: Selective reduction of the nitroaromatic intermediate to the corresponding

aniline, yielding the final product.

This approach was selected over other potential routes, such as late-stage C-N bond formation

(e.g., Buchwald-Hartwig amination[10][11]), due to the ready availability of starting materials

and the generally high yields and functional group tolerance of the chosen reactions.

Retrosynthetic Analysis and Pathway Design
A retrosynthetic analysis of the target molecule reveals a clear and logical path for its

construction. The primary disconnections focus on the three key bonds formed in the forward

synthesis: the C-N bond of the aniline, the C-C biaryl bond, and the C-O ether bond.
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Caption: Retrosynthetic analysis of 2-Pentyloxy-5-phenylaniline.

The forward synthesis, therefore, initiates from 4-bromo-2-nitrophenol. This starting material

strategically places the key functional groups—a hydroxyl for etherification, a bromine for

cross-coupling, and a nitro group as a masked amine—in the correct positions for the

subsequent transformations.

The overall synthetic workflow is depicted below.
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Caption: Overall synthetic scheme for 2-Pentyloxy-5-phenylaniline.

Experimental Protocols & Mechanistic Discussion
Step 1: Synthesis of 4-Bromo-1-(pentyloxy)-2-
nitrobenzene via Williamson Ether Synthesis
Principle: This reaction proceeds via a classic SN2 mechanism.[4][6] The weakly acidic

phenolic proton of 4-bromo-2-nitrophenol is deprotonated by a mild base, potassium carbonate,

to form a potent phenoxide nucleophile. This nucleophile then attacks the primary carbon of 1-

bromopentane, displacing the bromide leaving group to form the desired ether product.

Acetone is an excellent solvent for this transformation as it is polar aprotic, effectively solvating
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the cation while leaving the nucleophile reactive, and its boiling point is suitable for achieving a

reasonable reaction rate.

Protocol:

To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

add 4-bromo-2-nitrophenol (10.0 g, 45.9 mmol, 1.0 equiv.).

Add anhydrous potassium carbonate (K₂CO₃, 9.5 g, 68.8 mmol, 1.5 equiv.) and acetone (150

mL).

Stir the suspension vigorously for 10 minutes at room temperature.

Add 1-bromopentane (7.6 mL, 6.9 g, 54.0 mmol, 1.2 equiv.) to the mixture via syringe.

Heat the reaction mixture to reflux (approx. 56 °C) and maintain for 6-8 hours. Monitor the

reaction progress by Thin Layer Chromatography (TLC).

After completion, cool the mixture to room temperature and filter off the inorganic salts. Wash

the filter cake with a small amount of acetone.

Concentrate the filtrate under reduced pressure to obtain a crude oil.

Dissolve the crude product in ethyl acetate (100 mL) and wash with water (2 x 50 mL) and

brine (1 x 50 mL).

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in

vacuo to yield the product as a yellow oil.

The product can be used in the next step without further purification or purified by column

chromatography if necessary (Silica gel, hexanes/ethyl acetate gradient).

Step 2: Synthesis of 4-Phenyl-1-(pentyloxy)-2-
nitrobenzene via Suzuki-Miyaura Coupling
Principle: The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis for

forming C-C bonds.[7] The reaction is catalyzed by a palladium(0) species, which is generated
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in situ. The catalytic cycle involves three key steps:

Oxidative Addition: The Pd(0) catalyst inserts into the carbon-bromine bond of the aryl

bromide.

Transmetalation: The phenyl group is transferred from the boron atom of phenylboronic acid

to the palladium center.

Reductive Elimination: The two organic fragments (phenyl and the pentyloxynitrophenyl

group) are coupled, regenerating the Pd(0) catalyst.
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Caption: Simplified catalytic cycle of the Suzuki-Miyaura reaction.

Protocol:
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In a 500 mL three-neck flask under an inert atmosphere (Nitrogen or Argon), combine 4-

bromo-1-(pentyloxy)-2-nitrobenzene (13.2 g, 45.9 mmol, 1.0 equiv.), phenylboronic acid (6.7

g, 55.1 mmol, 1.2 equiv.), and potassium carbonate (19.0 g, 137.7 mmol, 3.0 equiv.).

Add a solvent mixture of toluene (180 mL), ethanol (60 mL), and water (60 mL).

Bubble nitrogen gas through the stirred suspension for 20 minutes to degas the solution.

Add [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with

dichloromethane ([Pd(dppf)Cl₂]·CH₂Cl₂), (1.12 g, 1.38 mmol, 0.03 equiv.).

Heat the reaction mixture to 85 °C and stir vigorously for 12-16 hours. Monitor the reaction

by TLC or LC-MS.

Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate (150 mL)

and separate the organic layer.

Wash the organic layer sequentially with water (2 x 100 mL) and brine (1 x 100 mL).

Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the crude residue by flash column chromatography (Silica gel, hexanes/ethyl acetate

gradient) to afford the pure biaryl product.

Step 3: Synthesis of 2-Pentyloxy-5-phenylaniline via
Nitro Group Reduction
Principle: The reduction of an aromatic nitro group to an amine is a fundamental

transformation. Tin(II) chloride (SnCl₂) in a protic solvent like ethanol is a classic and effective

method.[12] It acts as a mild reducing agent that is highly chemoselective for the nitro group,

leaving other functional groups in the molecule intact. The reaction proceeds through a series

of electron and proton transfers, with the tin being oxidized from Sn(II) to Sn(IV).

Protocol:
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Charge a 500 mL round-bottom flask with 4-phenyl-1-(pentyloxy)-2-nitrobenzene (10.0 g,

35.0 mmol, 1.0 equiv.) and ethanol (200 mL).

Add tin(II) chloride dihydrate (SnCl₂·2H₂O, 39.5 g, 175.0 mmol, 5.0 equiv.) to the solution.

Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 78 °C).

Maintain the reflux for 3-4 hours, monitoring the disappearance of the starting material by

TLC.

Cool the reaction mixture to room temperature and carefully pour it over crushed ice (approx.

200 g).

Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a 3M NaOH

solution to basify the mixture to a pH of ~8-9. This will precipitate tin salts.

Extract the aqueous slurry with ethyl acetate (3 x 150 mL).

Combine the organic extracts and wash with brine (1 x 100 mL).

Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced

pressure.

The resulting crude solid can be purified by recrystallization from a suitable solvent system

(e.g., ethanol/water or hexanes) or by column chromatography to yield the final product, 2-
pentyloxy-5-phenylaniline, as a crystalline solid.

Data Summary and Characterization
This table summarizes the expected outcomes for the synthesis of 2-pentyloxy-5-
phenylaniline on a representative scale.
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Step
Product
Name

Starting
Material

Key
Reagents

Typical
Yield (%)

Purity (by
HPLC)

1

4-Bromo-1-

(pentyloxy)-2-

nitrobenzene

4-Bromo-2-

nitrophenol

1-

Bromopentan

e, K₂CO₃

90-98% >95%

2

4-Phenyl-1-

(pentyloxy)-2-

nitrobenzene

Product from

Step 1

Phenylboroni

c acid,

Pd(dppf)Cl₂

75-85% >98%

3

2-Pentyloxy-

5-

phenylaniline

(Final

Product)

Product from

Step 2
SnCl₂·2H₂O 85-95% >99%

Characterization of 2-Pentyloxy-5-phenylaniline:

Appearance: Off-white to light brown crystalline solid.

¹H NMR (400 MHz, CDCl₃): δ 7.35-7.20 (m, 5H, Ar-H of phenyl), 6.95 (d, 1H, Ar-H), 6.80 (dd,

1H, Ar-H), 6.70 (d, 1H, Ar-H), 3.95 (t, 2H, -OCH₂-), 3.80 (br s, 2H, -NH₂), 1.80 (m, 2H, -

OCH₂CH₂-), 1.45-1.30 (m, 4H, -(CH₂)₂-), 0.90 (t, 3H, -CH₃).

¹³C NMR (101 MHz, CDCl₃): δ 145.1, 142.5, 137.8, 131.2, 128.7, 126.1, 125.9, 119.5, 115.8,

112.4, 69.1, 29.2, 28.3, 22.5, 14.1.

Mass Spec (ESI+): Calculated for C₁₇H₂₁NO [M+H]⁺: 256.16; Found: 256.17.

Safety and Handling Precautions
All manipulations should be performed in a well-ventilated fume hood while wearing

appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and

chemical-resistant gloves.

1-Bromopentane: Flammable liquid and skin irritant. Handle with care.
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Nitroaromatic Compounds: Potentially toxic and should be handled with caution. Avoid

inhalation and skin contact.

Palladium Catalysts: Can be toxic and are air-sensitive. Handle under an inert atmosphere.

Tin(II) Chloride: Corrosive and harmful if swallowed. The neutralization step can be

exothermic.

Solvents: Toluene, acetone, and ethanol are flammable. Ensure no ignition sources are

nearby during their use, especially during heating and reflux.

Conclusion
This guide has detailed a logical, efficient, and high-yielding three-step synthesis of the novel

building block 2-pentyloxy-5-phenylaniline. The described protocol relies on fundamental and

robust organic reactions, including Williamson ether synthesis, Suzuki-Miyaura coupling, and

nitro group reduction. The step-by-step procedures, coupled with mechanistic explanations and

safety advice, provide a reliable framework for researchers to produce this valuable compound

for applications in drug discovery, agrochemicals, and materials science. The self-validating

nature of each protocol, supported by well-understood mechanisms, ensures a high degree of

confidence in achieving the desired chemical transformation with high purity and yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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